Cas no 883514-21-4 (2-(5-bromo-2-fluorophenyl)acetic acid)

• Product Name: 2-(5-bromo-2-fluorophenyl)acetic acid
• CAS No: 883514-21-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD06246020
• CID: 721202
• PubChem ID: 3584690
• Update Time: 2024-10-26

2-(5-bromo-2-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluorophenylacetic acid
• (5-bromo-2-fluorophenyl)acetic acid
• 2-(5-bromo-2-fluorophenyl)acetic acid
• Benzeneacetic acid,5-bromo-2-fluoro-
• (5-Bromo-2-fluoro-phenyl)-acetic acid
• Benzeneacetic acid, 5-bromo-2-fluoro-
• 5-Bromo-2-fluorophenylaceticacid
• PubChem2706
• KSC494E8B
• WSWMCZBGQYAYIS-UHFFFAOYSA-N
• 5-Bromo-2-fluorobenzeneacetic acid
• STL555180
• SBB098024
• CL8796
• WT1657
• BBL101384
• TRA00
• 5-Bromo-2-fluorobenzeneacetic acid (ACI)

• MDL： MFCD06246020
• Inchi： 1S/C8H6BrFO2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： WSWMCZBGQYAYIS-UHFFFAOYSA-N
• SMILES： O=C(CC1C(F)=CC=C(Br)C=1)O

Computed Properties

• Exact Mass: 231.95400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 114-117°C
• Boiling Point: 319.6℃ at 760 mmHg
• PSA: 37.30000
• LogP: 2.21530

2-(5-bromo-2-fluorophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38